Cas no 2228081-82-9 (2-amino-3-(3-bromopyridin-2-yl)-3-hydroxypropanoic acid)

• Product Name: 2-amino-3-(3-bromopyridin-2-yl)-3-hydroxypropanoic acid
• CAS No: 2228081-82-9
• MF: C₈H₉BrN₂O₃
• MW: 261.072661161423
• CID: 5888750
• PubChem ID: 165792924
• Update Time: 2025-10-12

2-amino-3-(3-bromopyridin-2-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-bromopyridin-2-yl)-3-hydroxypropanoic acid
• EN300-1926896
• 2228081-82-9

• Inchi： 1S/C8H9BrN2O3/c9-4-2-1-3-11-6(4)7(12)5(10)8(13)14/h1-3,5,7,12H,10H2,(H,13,14)
• InChI Key： GWRBYUOPKDWQMT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1C(C(C(=O)O)N)O

Computed Properties

• Exact Mass: 259.97965g/mol
• Monoisotopic Mass: 259.97965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 96.4Ų

Additional information on 2-amino-3-(3-bromopyridin-2-yl)-3-hydroxypropanoic acid

Introduction to 2-amino-3-(3-bromopyridin-2-yl)-3-hydroxypropanoic acid (CAS No. 2228081-82-9)

2-amino-3-(3-bromopyridin-2-yl)-3-hydroxypropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228081-82-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules that exhibit versatile biological activities, making it a subject of intense study in medicinal chemistry and drug discovery. Its unique structural features, combining an amino group, a hydroxy group, and a brominated pyridine moiety, contribute to its potential as a building block for the development of novel therapeutic agents.

The molecular structure of 2-amino-3-(3-bromopyridin-2-yl)-3-hydroxypropanoic acid consists of a propanoic acid backbone modified with an amino substituent at the second carbon and a 3-bromopyridine group at the third carbon. This arrangement creates a molecule with distinct chemical and biological properties. The presence of both polar functional groups (amino and hydroxy) and a halogenated aromatic ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the bromine atom in the pyridine ring provides a handle for further functionalization, enabling the construction of more complex molecules through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the pyridine scaffold. Pyridine derivatives are well-documented for their role in various biological processes and have been incorporated into numerous drugs on the market. The introduction of substituents like bromine into the pyridine ring can modulate its binding affinity and selectivity, making it an attractive feature for drug design. Specifically, 2-amino-3-(3-bromopyridin-2-yl)-3-hydroxypropanoic acid has been investigated for its potential applications in targeting enzymes and receptors involved in inflammatory and metabolic diseases.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of more complex bioactive molecules. Researchers have leveraged its structural features to develop inhibitors of kinases and other enzymes implicated in cancer progression. For instance, derivatives of this compound have been shown to exhibit inhibitory activity against tyrosine kinases, which are key players in signal transduction pathways that drive cell proliferation and survival. The hydroxy group provides a site for further derivatization, allowing chemists to fine-tune the pharmacokinetic properties of their target molecules.

Moreover, the brominated pyridine moiety has been utilized in the development of small-molecule probes for studying protein-protein interactions. These probes can be designed to covalently label target proteins upon binding, facilitating their isolation and characterization. Such tools are invaluable in understanding complex biological networks and have applications in both academic research and drug development pipelines.

The synthesis of 2-amino-3-(3-bromopyridin-2-yl)-3-hydroxypropanoic acid presents an interesting challenge due to its multi-functionalized structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have enabled chemists to construct complex molecules with high precision and yield. These methods not only improve efficiency but also allow for greater control over stereochemistry, which is critical for achieving biologically active compounds.

In conclusion, 2-amino-3-(3-bromopyridin-2-yl)-3-hydroxypropanoic acid (CAS No. 2228081-82-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features make it a versatile intermediate for synthesizing novel therapeutic agents targeting various diseases. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in developing next-generation drugs that offer improved efficacy and safety profiles.